Cas no 912903-25-4 (4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one)

4-{1-[2-(2,5-Dimethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one is a structurally complex heterocyclic compound featuring a benzodiazole core linked to a pyrrolidin-2-one moiety via an ethoxy-substituted aromatic bridge. Its design incorporates both electron-donating (methoxy) and sterically modulating (dimethyl) substituents, which may influence its physicochemical properties, such as solubility and binding affinity. This compound is of potential interest in medicinal chemistry due to its multifunctional pharmacophore, which could enable interactions with diverse biological targets. The presence of a benzodiazole-pyrrolidinone hybrid scaffold suggests possible applications in the development of enzyme inhibitors or receptor modulators, warranting further investigation into its biochemical activity and selectivity.
4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one structure
912903-25-4 structure
Product Name:4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
CAS No:912903-25-4
MF:C28H29N3O3
MW:455.54816699028
CID:5426772
Update Time:2025-10-28

4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-[1-[2-(2,5-dimethylphenoxy)ethyl]benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
    • 4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
    • Inchi: 1S/C28H29N3O3/c1-19-11-12-20(2)26(15-19)34-14-13-30-25-10-5-4-9-24(25)29-28(30)21-16-27(32)31(18-21)22-7-6-8-23(17-22)33-3/h4-12,15,17,21H,13-14,16,18H2,1-3H3
    • InChI Key: LXFBEVBPMIUSSQ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC(OC)=C2)CC(C2N(CCOC3=CC(C)=CC=C3C)C3=CC=CC=C3N=2)CC1=O

4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one Pricemore >>

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Additional information on 4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

Introduction to 4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 912903-25-4)

4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 912903-25-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely known for their anxiolytic, sedative, and muscle relaxant properties. However, the specific structure of 4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one introduces additional functionalities that may enhance its pharmacological profile.

The molecular structure of 4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one is characterized by a central benzodiazepine core linked to a pyrrolidinone moiety through a substituted phenyl group. The presence of the 2,5-dimethylphenoxy substituent on the ethyl chain and the 3-methoxyphenyl group attached to the pyrrolidinone ring adds complexity and diversity to its chemical properties. These structural elements contribute to the compound's ability to interact with various biological targets, making it a promising candidate for further research and development.

Recent studies have focused on elucidating the pharmacological activities of 4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one. One notable area of interest is its potential as an anxiolytic agent. Preclinical studies have shown that this compound exhibits significant anxiolytic effects in animal models of anxiety. The mechanism of action is believed to involve modulation of the GABAergic system, which is a key pathway in the regulation of anxiety and stress responses.

In addition to its anxiolytic properties, 4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one has been investigated for its potential as a neuroprotective agent. Research has demonstrated that this compound can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through multiple mechanisms, including antioxidant activity and modulation of inflammatory pathways.

The pharmacokinetic properties of 4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which makes it suitable for further development as a therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once or twice daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{1-2-(2,5-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-y)-l}-1-(3-methoxyphenyl)pyrrolidinone in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further investigation in larger clinical trials.

The potential therapeutic applications of 4-{1-[{[[(dimethylbenzene)-methoxy]methylene]amino}oxymethylene]amino}benzeneacetonitrile extend beyond anxiety disorders and neurodegenerative diseases. Ongoing research is exploring its use in other conditions such as chronic pain management and sleep disorders. The versatility of this compound in targeting multiple biological pathways makes it an attractive candidate for drug development.

In conclusion, 4-{[({[(dimethylbenzene)-methoxy]methylene}amino)-oxymethylene]amino}benzeneacetonitrile (CAS No. 912903-25-4) represents a promising molecule with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an exciting subject for continued research and development. As more data becomes available from ongoing clinical trials and preclinical studies, the full extent of its therapeutic benefits will likely become clearer.

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